molecular formula C10H13BrO2 B8668221 1-Bromo-4-[2-(methoxymethoxy)ethyl]benzene CAS No. 203664-53-3

1-Bromo-4-[2-(methoxymethoxy)ethyl]benzene

Cat. No.: B8668221
CAS No.: 203664-53-3
M. Wt: 245.11 g/mol
InChI Key: HLYRGNCOJCQXCB-UHFFFAOYSA-N
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Description

1-Bromo-4-[2-(methoxymethoxy)ethyl]benzene is a useful research compound. Its molecular formula is C10H13BrO2 and its molecular weight is 245.11 g/mol. The purity is usually 95%.
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Properties

CAS No.

203664-53-3

Molecular Formula

C10H13BrO2

Molecular Weight

245.11 g/mol

IUPAC Name

1-bromo-4-[2-(methoxymethoxy)ethyl]benzene

InChI

InChI=1S/C10H13BrO2/c1-12-8-13-7-6-9-2-4-10(11)5-3-9/h2-5H,6-8H2,1H3

InChI Key

HLYRGNCOJCQXCB-UHFFFAOYSA-N

Canonical SMILES

COCOCCC1=CC=C(C=C1)Br

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To a solution of 2-(4-bromophenyl)ethanol (1.0 g) and diisopropylethylamine (1.3 mL) in dichloromethane (5 mL) was added chloromethyl methyl ether (0.75 mL), and the mixture was stirred at room temperature for 2 hours. To the reaction mixture was added water, and the organic layer was separated and dried over anhydrous sodium sulfate. The solvent was removed under reduced pressure. The residue was purified by column chromatography on silica gel (eluent: hexane/ethyl acetate=15/1–10/1) to give 1-bromo-4-[2-(methoxymethyloxy)ethyl]-benzene (1.2 g).
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Synthesis routes and methods II

Procedure details

To a solution of 2-(4-bromophenyl)ethanol (1.0 g) and diisopropylethylamine (1.3 mL) in dichloromethane (5 mL) was added chloromethylmethyl ether (0.75 mL), and the mixture was stirred at room temperature for 2 hours. To the reaction mixture was added water, and the organic layer was separated and dried over anhydrous sodium sulfate. The solvent was removed under reduced pressure, and the residue was purified by column chromatography on silica gel (eluent: hexane/ethyl acetate=15/1-10/1) to give 4-[2-(methoxymethyloxy)ethyl]bromobenzene (1.2 g).
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Synthesis routes and methods III

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To a mixture of 4-bromophenylethyl alcohol (12 g, 59.7 mmol), ethyldiisopropylamine (11.5 g, 89.5 mmol) and chloroform (200 mL), chloromethyl methyl ether (7.2 g, 89.5 mmol) was slowly added at 0° C. The reaction mixture was stirred at 0° C. for 1 hour and at room temperature for 2.5 hours, and then poured into water. After the mixture was extracted twice with chloroform, the combined organic layers were washed with saturated aqueous sodium chloride, dried over anhydrous magnesium sulfate and concentrated under reduced pressure to give bromo-4-(2-methoxymethoxyethyl)benzene (15.1 g).
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